Cas no 1804868-35-6 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol)

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its multifunctional structure, featuring bromomethyl, difluoromethyl, iodopyridine, and hydroxymethyl groups, enables diverse reactivity for cross-coupling, nucleophilic substitution, and fluorination reactions. The presence of both bromine and iodine substituents enhances its utility as a building block for selective functionalization, while the difluoromethyl group contributes to metabolic stability in pharmaceutical applications. The hydroxymethyl moiety further allows for derivatization or conjugation. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its structural motifs facilitate the development of bioactive molecules with tailored properties.

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol structure

1804868-35-6 structure

Product Name:3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol

CAS No:1804868-35-6

MF:C₈H₇BrF₂INO

MW:377.952560663223

CID:4804369

Update Time:2025-10-29

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol
- Inchi： 1S/C8H7BrF2INO/c9-2-5-6(12)1-4(3-14)13-7(5)8(10)11/h1,8,14H,2-3H2
- InChI Key： SVQNRJUFNBUFMF-UHFFFAOYSA-N
- SMILES： IC1C=C(CO)N=C(C(F)F)C=1CBr

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 1.9
Topological Polar Surface Area: 33.1

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022251-250mg	3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol	1804868-35-6	95%	250mg	$1,068.20	2022-04-01
Alichem	A029022251-500mg	3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol	1804868-35-6	95%	500mg	$1,701.85	2022-04-01
Alichem	A029022251-1g	3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol	1804868-35-6	95%	1g	$2,779.20	2022-04-01

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol Related Literature

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2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol

Recent Advances in the Study of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804868-35-6)

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804868-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and iodopyridine moieties make it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, yielding a diverse array of biologically active derivatives.

In terms of biological activity, preliminary investigations have revealed that derivatives of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol exhibit promising inhibitory effects against various kinase targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The difluoromethyl group in particular was found to enhance metabolic stability and improve pharmacokinetic properties.

The mechanism of action for these derivatives appears to involve competitive inhibition at the ATP-binding site of target kinases. Molecular docking studies have provided insights into the structural requirements for optimal binding, with the iodopyridine moiety playing a crucial role in forming halogen bonds with key amino acid residues in the kinase domain. These findings have opened new avenues for the design of more selective kinase inhibitors.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol. A 2024 publication in Organic Process Research & Development described an improved two-step synthesis starting from commercially available 2,4-dihalopyridine precursors, achieving an overall yield of 68% with excellent purity. This development is particularly significant for scaling up production for preclinical studies.

Looking forward, researchers are exploring the potential of this compound scaffold in addressing emerging therapeutic challenges. Current investigations include its application in PROTAC (proteolysis targeting chimera) technology, where the bromomethyl group serves as an attachment point for E3 ligase ligands. Early results suggest that such conjugates may offer advantages in targeting previously "undruggable" proteins, potentially expanding the scope of targeted protein degradation therapies.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-6-methanol represents a versatile and pharmacologically interesting scaffold with multiple applications in medicinal chemistry. The recent studies highlighted in this brief demonstrate its potential as both a synthetic intermediate and a pharmacophore in drug discovery. Further research is warranted to fully explore its therapeutic possibilities and optimize its physicochemical properties for clinical development.